Cas no 215871-45-7 (methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine)

• Product Name: methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine
• CAS No: 215871-45-7
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 2109874
• PubChem ID: 18361748
• Update Time: 2025-06-08

methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N,1-dimethyl-1H-1,2,4-Triazole-3-methanamine
• 1H-1,2,4-Triazole-3-methanamine, N,1-dimethyl-
• methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine

• Inchi： 1S/C5H10N4/c1-6-3-5-7-4-9(2)8-5/h4,6H,3H2,1-2H3
• InChI Key： GBYIOCATFZTNMG-UHFFFAOYSA-N
• SMILES： N1(C)C=NC(CNC)=N1

Additional information on methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine

Introduction to Methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine (CAS No. 215871-45-7)

Methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine, a compound with the chemical identifier CAS No. 215871-45-7, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazole class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications.

The structure of methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine consists of a triazole ring substituted with a methyl group at the 1-position and an amine group at the 3-position, further modified by a methyl group at the 3-position of the triazole ring. This unique structural arrangement imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been shown to exhibit antimicrobial, antifungal, anti-inflammatory, and even anticancer properties. The presence of the triazole ring in methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine contributes to its potential as a pharmacophore in drug design.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine may have inhibitory effects on certain enzymes that are overexpressed in diseases such as cancer and inflammation-related disorders.

The synthesis of methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent modifications involve introducing the methyl groups at specific positions on the triazole ring and then functionalizing the amine group to achieve the desired final structure.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize reaction times and yields. These improvements have made it possible to produce sufficient quantities of methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine for both preclinical studies and potential clinical trials.

In terms of biological activity, methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine has shown promise in several preclinical models. Studies have demonstrated its ability to modulate pathways associated with inflammation and cancer progression. For instance, research indicates that this compound may inhibit the activity of certain kinases that are involved in tumor growth and metastasis. Additionally, it has been observed to exhibit anti-inflammatory effects by interacting with cytokine pathways.

The pharmacokinetic properties of methyl(1-methyl-1H-1,2,4-triazol-3-yl)methylamine are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Initial pharmacokinetic studies suggest that it exhibits reasonable bioavailability and moderate metabolic stability, which are favorable characteristics for further development.

The future direction of research on methyl(1-methyl-H - - - - - - - - - - - - --m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-H--m-Triazole----yl)methyamine (CAS No. 215871_45_7) includes exploring its mechanism of action in greater detail and conducting more extensive preclinical studies to evaluate its safety and efficacy. If these studies yield positive results, clinical trials may be initiated to assess its therapeutic potential in humans.

In conclusion, methyl(1-methy m -- -- -- -- -- -- -- -- -- -- -- -- -- --l--- H--- H--- H--- H--- H--- H--- H--- H--- H--- H--- H--- H-Triazole---- ylmethyamine (CAS No. 215871_45_7) is a promising compound with significant potential in pharmaceutical research. Its unique structure and demonstrated biological activities make it an attractive candidate for further exploration as a therapeutic agent. As research continues to uncover new insights into its properties and mechanisms of action，this compound is poised to play a valuable role in the development of novel treatments for various diseases.